Cas no 2229131-71-7 (1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2229131-71-7
• MF: C₉H₇BrClF₂N
• MW: 282.512387514114
• CID: 5750663
• PubChem ID: 165735004
• Update Time: 2025-06-08

1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine
• EN300-1954686
• 2229131-71-7
• 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine

• Inchi： 1S/C9H7BrClF2N/c10-6-1-5(2-7(11)3-6)8(14)4-9(8,12)13/h1-3H,4,14H2
• InChI Key： MZTFYYDVJZFLLG-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CC1(F)F)N)Cl

Computed Properties

• Exact Mass: 280.94185g/mol
• Monoisotopic Mass: 280.94185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine

Introduction to 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229131-71-7)

1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its Chemical Abstracts Service (CAS) number 2229131-71-7, belongs to a class of molecules that exhibit promising potential in the development of novel therapeutic agents. The presence of both bromo and chloro substituents on the aromatic ring, combined with the fluorinated cyclopropane moiety, makes this molecule a fascinating subject for further investigation.

The structural framework of 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine incorporates several key features that contribute to its chemical reactivity and biological activity. The bromo and chloro atoms introduce electron-withdrawing effects, which can influence the electronic properties of the aromatic ring and enhance its interaction with biological targets. Additionally, the fluorine atoms in the cyclopropane ring contribute to metabolic stability and can modulate the binding affinity of the molecule to its intended receptors.

In recent years, there has been a growing interest in cyclopropane-containing compounds due to their unique conformational constraints and enhanced binding interactions. The cyclopropane ring in 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine is particularly noteworthy because it can adopt a rigid structure that may improve drug-like properties such as solubility and bioavailability. This structural motif has been explored in various drug discovery programs, where it has shown promise in targeting enzymes and receptors involved in critical biological pathways.

One of the most compelling aspects of 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine is its potential as a building block for more complex pharmacophores. The combination of halogenated aromatic rings with a fluorinated cyclopropane core provides a versatile scaffold for medicinal chemists to modify and optimize. This flexibility has allowed researchers to design derivatives with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry. The presence of bromo and chloro groups can facilitate further functionalization through cross-coupling reactions, enabling the synthesis of diverse analogues. These reactions are often catalyzed by transition metals such as palladium, which can facilitate the formation of new carbon-carbon bonds under mild conditions. This makes 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine a valuable intermediate in synthetic chemistry.

The fluorine atoms in the cyclopropane ring also play a crucial role in modulating the pharmacological properties of this compound. Fluorine substitution is a well-established strategy in drug design, where it can improve metabolic stability, binding affinity, and oral bioavailability. The unique electronic environment created by the fluorine atoms can also influence the conformational preferences of the molecule, potentially leading to novel interactions with biological targets.

Current research efforts are focused on exploring the biological activity of 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine and its derivatives. Preliminary studies suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The halogenated aromatic ring is particularly interesting because it can engage in π-stacking interactions with biological targets, while the cyclopropane moiety provides additional binding contacts.

The synthesis of 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine involves several key steps that highlight its synthetic utility. The introduction of bromo and chloro substituents onto the aromatic ring can be achieved through electrophilic aromatic substitution reactions. Subsequent functionalization of the cyclopropane ring with fluorine atoms requires careful selection of reaction conditions to ensure high yield and purity. These synthetic strategies have been optimized by researchers to facilitate large-scale production for both academic and industrial applications.

The growing body of evidence supporting the therapeutic potential of halogenated cyclopropane compounds has spurred interest from pharmaceutical companies looking to develop new treatments for various diseases. 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine represents an early example of how structural innovation can lead to novel drug candidates with improved properties over existing therapies. As research continues to uncover new biological targets and mechanisms, compounds like this are likely to play an increasingly important role in drug discovery.

In conclusion, 1-(3-Bromo-5-chlorophenyl)-2,2-difluorocyclopropan-1-amine (CAS No. 2229131-71-7) is a structurally unique compound with significant potential in pharmaceutical development. Its combination of halogenated aromatic rings and fluorinated cyclopropane moieties makes it a valuable scaffold for designing novel therapeutic agents. Ongoing research efforts are expected to further elucidate its biological activity and pave the way for new treatments targeting various diseases.